Ethyl Palmitate
Ethyl Palmitate
, also known as ethyl palmitate or ethyl cetylate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a mild, balsam, and creamy tasting compound that can be found in a number of food items such as fruits, coriander, guava, and sweet marjoram. This makes a potential biomarker for the consumption of these food products.
Ethyl hexadecanoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of ethanol. It has a role as a plant metabolite. It is a hexadecanoate ester and a long-chain fatty acid ethyl ester.
Ethyl hexadecanoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of ethanol. It has a role as a plant metabolite. It is a hexadecanoate ester and a long-chain fatty acid ethyl ester.
Brand Name:
Vulcanchem
CAS No.:
628-97-7
VCID:
VC0029563
InChI:
InChI=1S/C18H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h3-17H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC
Molecular Formula:
C18H36O2
Molecular Weight:
284.5 g/mol
Ethyl Palmitate
CAS No.: 628-97-7
Reference Standards
VCID: VC0029563
Molecular Formula: C18H36O2
Molecular Weight: 284.5 g/mol
| CAS No. | 628-97-7 |
|---|---|
| Product Name | Ethyl Palmitate |
| Molecular Formula | C18H36O2 |
| Molecular Weight | 284.5 g/mol |
| IUPAC Name | ethyl hexadecanoate |
| Standard InChI | InChI=1S/C18H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h3-17H2,1-2H3 |
| Standard InChIKey | XIRNKXNNONJFQO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Density | 0.863-0.865 |
| Melting Point | 24.0 °C Mp 24 ° (dimorph.) 24°C |
| Physical Description | Liquid Solid Colourless crystals with a waxy odou |
| Description | , also known as ethyl palmitate or ethyl cetylate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a mild, balsam, and creamy tasting compound that can be found in a number of food items such as fruits, coriander, guava, and sweet marjoram. This makes a potential biomarker for the consumption of these food products. Ethyl hexadecanoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of ethanol. It has a role as a plant metabolite. It is a hexadecanoate ester and a long-chain fatty acid ethyl ester. |
| Solubility | Soluble in ethanol and oils, insoluble in wate |
| Synonyms | Hexadecanoic Acid Ethyl Ester; Palmitic Acid Ethyl Ester; Ethyl Hexadecanoate; NSC 8918; |
| Vapor Pressure | 2.34e-05 mmHg |
| PubChem Compound | 12366 |
| Last Modified | Nov 11 2021 |
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